Erbium-168

• IUPAC Name: erbium-168
• InChI: InChI=1S/Er/i1+1
• InChI Key: UYAHIZSMUZPPFV-OUBTZVSYSA-N
• Canonical SMILES: [Er]
• Isomeric SMILES: [168Er]
• Molecular Formula: Er
• DSSTOX Substance ID: DTXSID30163970
• Molecular Weight: 167.932378 g/mol
• CAS No.: 14833-43-3

Description

Erbium-168 (isotopic notation: ¹⁶⁸Er) is a stable, naturally occurring isotope of erbium, constituting approximately 26.98% of natural erbium abundance . It is part of the lanthanide series, characterized by a hexagonal close-packed crystal structure, a density of 9.066 g/cm³ at room temperature, and an oxidation state of +3 . The isotope is non-radioactive and is commonly used in its oxide form, ¹⁶⁸Er₂O₃, which exhibits unique fluorescent properties in the bright pink spectrum, making it valuable for optical and imaging applications .

This compound oxide is produced via isotopic enrichment and is available in forms such as nanoparticles, sputtering targets, and powders for industrial and research purposes . Its nuclear properties, including a neutron capture cross-section of 2 barns, make it relevant in neutron shielding and nuclear reaction studies . Notably, ¹⁶⁸Er has been instrumental in nuclear physics research, particularly in studying multiphonon vibrational excitations and rotational band structures in deformed nuclei .

Preparation Methods

Synthetic Routes and Reaction Conditions

Erbium-168 can be isolated from its ores through a series of chemical processes. The primary method involves the extraction of erbium from monazite sand, which contains various rare earth elements. The process includes the following steps:

Crushing and Grinding: The ore is crushed and ground to a fine powder.

Acid Leaching: The powdered ore is treated with sulfuric acid to dissolve the rare earth elements.

Solvent Extraction: The solution is subjected to solvent extraction to separate erbium from other rare earth elements.

Precipitation: Erbium is precipitated as erbium hydroxide by adding ammonium hydroxide.

Calcination: The erbium hydroxide is calcined to produce erbium oxide.

Reduction: Erbium oxide is reduced with calcium in a high-temperature furnace to produce metallic erbium.

Industrial Production Methods

Industrial production of this compound involves the use of ion exchange and solvent extraction techniques to purify erbium from its ores. The purified erbium is then subjected to neutron irradiation in a nuclear reactor to produce this compound. This method ensures a high yield of the isotope with minimal impurities.

Chemical Reactions Analysis

Types of Reactions

Erbium-168, like other rare earth elements, primarily undergoes oxidation reactions. It can also participate in reduction and substitution reactions under specific conditions.

Common Reagents and Conditions

Oxidation: this compound reacts with oxygen to form erbium oxide. This reaction occurs readily at elevated temperatures.

Reduction: Erbium oxide can be reduced with calcium to produce metallic erbium.

Substitution: Erbium can form various compounds by substituting other elements in chemical reactions, such as forming erbium chloride by reacting with hydrochloric acid.

Major Products

The major products formed from these reactions include erbium oxide, erbium chloride, and metallic erbium.

Scientific Research Applications

Nuclear Medicine

Production of Erbium-169
One of the primary applications of $^{168}\text{Er}$ is its use as a precursor for the production of erbium-169 ($^{169}\text{Er}$). The isotope $^{169}\text{Er}$ is a beta-emitting radionuclide that has potential therapeutic applications in treating metastatic cancers and rheumatoid arthritis. The production process typically involves neutron irradiation of $^{168}\text{Er}$ in nuclear reactors, which facilitates the conversion to $^{169}\text{Er}$ through neutron capture processes .

Radiolabeling Studies
Research has demonstrated that purified $^{169}\text{Er}$ can be effectively radiolabeled for use in radiation synovectomy and bone pain palliation. The radiolabeling studies involve using hydroxypaptite (HA) particles and other compounds to enhance the therapeutic efficacy of $^{169}\text{Er}$ . These studies indicate that $^{169}\text{Er}$ can significantly reduce tumor cell viability in preclinical settings, showcasing its potential in targeted radionuclide therapy .

Materials Science

Thin Film Applications
In materials science, $^{168}\text{Er}$ oxide is utilized for thin film applications. It can be produced in various forms such as rods, pellets, and granules, making it suitable for sputtering targets and other advanced manufacturing processes. The unique properties of erbium oxide contribute to its effectiveness in producing high-quality thin films used in electronic devices and optical coatings .

Ceramics
Another notable application of $^{168}\text{Er}$ is in the ceramics industry, where erbium oxide is used to achieve a distinctive pink glaze. This aesthetic quality makes it desirable for decorative ceramics and contributes to the overall performance characteristics of ceramic materials .

Alloying Agent

Erbium also serves as an alloying agent in various metal alloys. Its addition can enhance the mechanical properties and corrosion resistance of metals, particularly in high-performance applications such as aerospace and electronics. The precise role of $^{168}\text{Er}$ in these alloys often depends on its ability to improve thermal stability and reduce brittleness .

Summary Table of Applications

Application Area	Specific Use	Description
Nuclear Medicine	Production of Erbium-169	Precursor for therapeutic radionuclide used in cancer treatment
	Radiolabeling Studies	Enhances efficacy in radiation synovectomy and pain palliation
Materials Science	Thin Film Applications	Used for sputtering targets and electronic device coatings
	Ceramics	Provides pink glaze for decorative ceramics
Alloying Agent	Metal Alloys	Improves mechanical properties and corrosion resistance

Mechanism of Action

The mechanism by which erbium-168 exerts its effects depends on its application:

Optical Applications: In optical applications, this compound ions absorb and emit light at specific wavelengths, which enhances the performance of optical devices.

Medical Applications: In medical applications, this compound lasers produce precise and controlled thermal effects on tissues, promoting healing and reducing damage to surrounding areas.

Biological Applications: In biological research, this compound interacts with cellular components, allowing researchers to study its effects on cellular processes and structures.

Comparison with Similar Compounds

Erbium-168 vs. Erbium-167

Nuclear Reactions and Radionuclide Production

• Production Pathways :
  • ¹⁶⁸Er : Dominant reaction under proton irradiation is ¹⁶⁸Er(p,2n)¹⁶⁷Tm, yielding ~1 GBq of ¹⁶⁷Tm after 8 hours at 23 MeV .
  • ¹⁶⁷Er : Primarily undergoes ¹⁶⁷Er(p,n)¹⁶⁷Tm, producing lower activities (~250 MBq) but higher radionuclidic purity (>99.95%) due to reduced ¹⁶⁸Tm impurities .

Radionuclidic Impurities

• ¹⁶⁸Er₂O₃ irradiation generates ¹⁶⁸Tm (t₁/₂ = 93.1 d) via ¹⁶⁸Er(p,n)¹⁶⁸Tm, limiting purity to <99.5% .
• ¹⁶⁷Er₂O₃ minimizes ¹⁶⁸Tm contamination but requires higher proton energies for comparable yields .

This compound vs. Ytterbium-171

Thulium-167 Production Efficiency

• ¹⁶⁸Er₂O₃ : Produces ~1 GBq of ¹⁶⁷Tm at 23 MeV with 99.5% purity .
• ¹⁷¹Yb₂O₃ : Generates ~420 MBq of ¹⁶⁷Tm at 53 MeV but achieves 99.95% purity due to negligible ¹⁶⁸Tm byproducts .

Practical Considerations

• Energy Requirements : Ytterbium-171 requires higher proton energies (53 MeV vs. 23 MeV for this compound), increasing operational costs .
• Yield vs. Purity Trade-off : this compound is favored for large-scale production, while ytterbium-171 is optimal for low-impurity applications .

This compound vs. Natural Erbium Isotopes

Isotopic Composition

• Natural Erbium : Contains six stable isotopes: ¹⁶⁶Er (33.5%), ¹⁶⁸Er (26.98%), ¹⁶⁷Er (22.87%), ¹⁷⁰Er (14.91%), ¹⁶⁴Er (1.6%), and ¹⁶²Er (0.14%) .
• Neutron Capture : Natural erbium’s ¹⁷⁰Er (11.88% abundance) contaminates thulium products via neutron capture, reducing purity unless isotopically separated .

Performance in Nuclear Reactions

• Enriched ¹⁶⁸Er₂O₃ suppresses competing reactions (e.g., ¹⁶⁶Er(p,x)¹⁶⁵Tm), enhancing ¹⁶⁷Tm yield .
  
• Natural erbium requires post-irradiation separation to isolate desired isotopes, increasing complexity .

Table 1: Isotope Abundance and Properties

Isotope	Natural Abundance (%)	Neutron Cross-Section (barns)	Primary Applications
¹⁶⁸Er	26.98	2	¹⁶⁷Tm production, nuclear physics
¹⁶⁷Er	22.87	8	High-purity ¹⁶⁷Tm synthesis
¹⁷¹Yb	N/A	N/A	Ultra-pure ¹⁶⁷Tm production

Table 2: Production Yields and Purity

Target Material	Proton Energy (MeV)	¹⁶⁷Tm Yield (GBq)	Radionuclidic Purity (%)
¹⁶⁸Er₂O₃	23	1.0	<99.5
¹⁶⁷Er₂O₃	18	0.25	>99.95
¹⁷¹Yb₂O₃	53	0.42	99.95

Biological Activity

Erbium-168 ($^{168}\text{Er}$) is a stable isotope of erbium, a rare earth element that has garnered attention in various fields, including nuclear medicine and materials science. Its biological activity is primarily explored in the context of its potential applications in radiotherapy and as a target material for producing other isotopes, particularly those with therapeutic applications.

Overview of this compound

Erbium is part of the lanthanide series and is known for its unique properties, such as high neutron absorption cross-section, which makes it suitable for use in nuclear reactors. The isotope $^{168}\text{Er}$ is less commonly discussed than its radioactive counterparts but plays a crucial role in the production of $^{169}\text{Er}$, which has significant medical applications.

Production and Isotope Separation

The production of $^{169}\text{Er}$ from $^{168}\text{Er}$ typically involves neutron irradiation processes in high-flux nuclear reactors. The efficiency of producing $^{169}\text{Er}$ can be significantly improved through electromagnetic isotope separation (EMIS) techniques. For instance, studies have shown that separating $^{169}\text{Er}$ from $^{168}\text{Er}$ can enhance specific activities from approximately 1.3 GBq/mg to over 240 GBq/mg, making it more viable for clinical applications such as receptor-targeted radiotherapy .

Biological Activity and Applications

Therapeutic Potential:
The primary biological activity associated with $^{168}\text{Er}$ arises from its role as a precursor to therapeutic isotopes like $^{169}\text{Er}$. The latter has been investigated for its potential in treating metastatic cancer due to its beta-particle emission properties. In vitro studies have indicated that $^{169}\text{Er}$ can effectively reduce tumor cell viability, demonstrating its promise in cancer therapy .

Radiolabeling Studies:
Recent research has focused on the radiolabeling capabilities of $^{169}\text{Er}$, which can be achieved post-separation from $^{168}\text{Er}$. This process is critical for developing targeted therapies where the radioactive isotope is attached to molecules that specifically seek out cancer cells. Preliminary studies have shown effective targeting mechanisms using compounds like PSMA-617 labeled with $^{169}\text{Er}$ .

Case Study 1: Production Efficiency

A study conducted at the Institut Laue-Langevin (ILL) demonstrated that irradiating an enriched $^{168}\text{Er}_2\text{O}_3$ target could yield specific activities necessary for effective therapeutic use. The experiments indicated that after neutron irradiation, the ratio of $^{168}\text{Er}$ to $^{169}\text{Er}$ could be manipulated to favor higher yields of the therapeutic isotope .

Case Study 2: In Vitro Efficacy

In vitro experiments involving $^{169}\text{Er}-\text{PSMA 617}$ showed significant reductions in tumor cell viability, suggesting that the radiolabeled compound could serve as an effective treatment option for prostate cancer. These findings underline the importance of efficient production and separation methods for enhancing therapeutic efficacy .

Data Tables

Isotope	Production Method	Specific Activity (GBq/mg)	Therapeutic Application
$^{168}\text{Er}$	Neutron Irradiation	N/A	Precursor for $^{169}\text{Er}$
$^{169}\text{Er}$	EMIS after Neutron Irradiation	Up to 240	Cancer Radiotherapy

Q & A

Basic Research Questions

Q. What are the key nuclear properties of Erbium-168 critical for experimental design in nuclear physics?

this compound’s nuclear structure, including energy levels, spin-parity assignments, and gamma-ray transition probabilities, is essential for designing experiments such as neutron capture studies or decay analyses. Researchers should consult evaluated nuclear datasets (e.g., Nuclear Data Sheets for A=168) to validate energy levels and branching ratios . For example, neutron capture experiments on Er-168 require precise calibration of detectors using known gamma-ray energies from its decay cascade .

Q. How can researchers ensure isotopic purity in this compound samples for neutron capture studies?

Natural erbium contains ~27% Er-168, but isotopic separation (e.g., electromagnetic enrichment) is necessary to minimize contamination from isotopes like Er-170, which produces thulium via neutron capture. Contamination risks and mitigation strategies should be modeled using neutron cross-section data and isotopic abundance tables .

Q. What spectroscopic methods are most effective for characterizing this compound in condensed matter systems?

High-resolution gamma-ray spectroscopy and Mossbauer spectroscopy are preferred for studying hyperfine interactions. For ultracold quantum gas applications, laser cooling and magnetic trapping techniques (e.g., using narrow-linewidth transitions) are critical to isolate Er-168 atoms .

Q. How should experimental protocols be designed to study this compound’s role in deformed nuclear systems?

Band-mixing effects in Er-168 require angular correlation measurements and Coulomb excitation experiments. Researchers must account for rotational and vibrational states by combining reaction data (e.g., from (n,γ) studies) with theoretical models like the collective Hamiltonian .

Advanced Research Questions

Q. How can contradictions in this compound’s decay data be resolved across different experimental setups?

Discrepancies in gamma-ray intensity ratios or half-life measurements may arise from detector efficiency variations or sample impurities. A meta-analysis of published datasets, combined with Monte Carlo simulations to account for systematic errors, is recommended. Cross-validation with independent methods (e.g., mass spectrometry) can resolve ambiguities .

Q. What experimental challenges arise when using this compound in dipolar quantum gas studies?

Er-168’s strong magnetic dipole interactions lead to complex many-body phenomena but require sub-microkelvin cooling. Researchers must optimize optical lattice configurations to mitigate heating from dipolar losses and employ Feshbach resonances to control scattering lengths .

Q. How do band-mixing effects in this compound influence theoretical nuclear models?

Band-mixing between rotational and vibrational states necessitates advanced models like the Interacting Boson Approximation (IBA) or Quasiparticle Random Phase Approximation (QRPA). Parameter fitting using experimental level energies and transition rates is critical to validate these models .

Q. What statistical frameworks are suitable for analyzing this compound’s neutron capture cross-sections?

Bayesian inference or maximum likelihood methods can reconcile discrepancies between experimental cross-section measurements and theoretical predictions (e.g., TALYS code outputs). Covariance matrices should incorporate uncertainties from neutron flux normalization and detector resolution .

Q. How can reproducibility in this compound experiments be ensured across laboratories?

Detailed documentation of isotopic enrichment levels, detector calibration protocols, and raw data archiving (per FAIR principles) is essential. Collaborative interlaboratory studies, as outlined in Beilstein Journal guidelines, improve methodological consistency .

Q. Methodological Resources

• Data Validation : Use evaluated nuclear datasets from the Nuclear Data Sheets for Er-168 .
• Isotopic Separation : Reference neutron cross-section tables to minimize Tm contamination .
• Quantum Gas Experiments : Consult ultracold atom trapping protocols from peer-reviewed studies on dipolar gases .